Cas no 1804625-04-4 (2-(Aminomethyl)-3-(difluoromethyl)-5-methoxy-4-(trifluoromethoxy)pyridine)

2-(Aminomethyl)-3-(difluoromethyl)-5-methoxy-4-(trifluoromethoxy)pyridine is a fluorinated pyridine derivative with a unique substitution pattern, combining amino, difluoromethyl, methoxy, and trifluoromethoxy functional groups. This structure imparts distinct electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of multiple fluorine atoms enhances metabolic stability and lipophilicity, while the aminomethyl group offers a reactive site for further derivatization. Its trifluoromethoxy and difluoromethyl substituents contribute to improved binding affinity in target interactions. The compound is particularly useful in the development of bioactive molecules, where its structural features can optimize potency and selectivity. Handling requires standard precautions for fluorinated amines.
2-(Aminomethyl)-3-(difluoromethyl)-5-methoxy-4-(trifluoromethoxy)pyridine structure
1804625-04-4 structure
Product Name:2-(Aminomethyl)-3-(difluoromethyl)-5-methoxy-4-(trifluoromethoxy)pyridine
CAS No:1804625-04-4
MF:C9H9F5N2O2
MW:272.171979665756
CID:4839214
Update Time:2025-10-30

2-(Aminomethyl)-3-(difluoromethyl)-5-methoxy-4-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

    • 2-(Aminomethyl)-3-(difluoromethyl)-5-methoxy-4-(trifluoromethoxy)pyridine
    • Inchi: 1S/C9H9F5N2O2/c1-17-5-3-16-4(2-15)6(8(10)11)7(5)18-9(12,13)14/h3,8H,2,15H2,1H3
    • InChI Key: QJZFLLWXBWDHLP-UHFFFAOYSA-N
    • SMILES: FC(C1=C(C(=CN=C1CN)OC)OC(F)(F)F)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 264
  • XLogP3: 1.5
  • Topological Polar Surface Area: 57.4

2-(Aminomethyl)-3-(difluoromethyl)-5-methoxy-4-(trifluoromethoxy)pyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029087027-1g
2-(Aminomethyl)-3-(difluoromethyl)-5-methoxy-4-(trifluoromethoxy)pyridine
1804625-04-4 97%
1g
$1,534.70 2022-04-02

Additional information on 2-(Aminomethyl)-3-(difluoromethyl)-5-methoxy-4-(trifluoromethoxy)pyridine

Comprehensive Overview of 2-(Aminomethyl)-3-(difluoromethyl)-5-methoxy-4-(trifluoromethoxy)pyridine (CAS No. 1804625-04-4)

2-(Aminomethyl)-3-(difluoromethyl)-5-methoxy-4-(trifluoromethoxy)pyridine (CAS No. 1804625-04-4) is a highly specialized pyridine derivative that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. This compound, characterized by its unique fluorinated and methoxy substituents, exhibits remarkable potential for applications in drug discovery and crop protection. Its molecular structure, featuring an aminomethyl group and difluoromethyl and trifluoromethoxy moieties, makes it a valuable intermediate for synthesizing bioactive molecules.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in CAS No. 1804625-04-4 for its potential role in developing novel pharmaceuticals and agrochemicals. The compound's ability to modulate biological targets, such as enzymes and receptors, has made it a focal point in studies aimed at addressing global challenges like antimicrobial resistance and sustainable agriculture.

The synthesis of 2-(Aminomethyl)-3-(difluoromethyl)-5-methoxy-4-(trifluoromethoxy)pyridine involves multi-step organic reactions, including halogenation, amination, and etherification. Its CAS No. 1804625-04-4 serves as a critical identifier for researchers and manufacturers, ensuring accurate referencing in patents and scientific literature. The compound's lipophilicity and electron-withdrawing properties are key factors driving its utility in designing next-generation therapeutics and crop protection agents.

From an industrial perspective, CAS No. 1804625-04-4 is often discussed in the context of green chemistry and process optimization. Companies are investing in scalable and environmentally friendly methods to produce this compound, aligning with the growing emphasis on sustainability and reduced carbon footprint. Its applications extend to material science, where it is explored for its potential in creating advanced polymers and coatings with superior performance characteristics.

The pharmacological profile of 2-(Aminomethyl)-3-(difluoromethyl)-5-methoxy-4-(trifluoromethoxy)pyridine is under investigation for its anti-inflammatory and neuroprotective properties. Preliminary studies suggest that its fluorine-rich structure may enhance binding affinity to specific biological targets, making it a promising candidate for treating neurodegenerative diseases and chronic inflammatory conditions. These findings have sparked interest among biotech and pharmaceutical companies seeking innovative solutions for unmet medical needs.

In the agrochemical sector, CAS No. 1804625-04-4 is being evaluated for its efficacy in pest control and disease management. The compound's difluoromethyl and trifluoromethoxy groups contribute to its stability and activity against a broad spectrum of pathogens. This aligns with the global push for sustainable farming practices and the development of eco-friendly pesticides that minimize environmental impact while ensuring crop yield and quality.

As the scientific community continues to explore the potential of 2-(Aminomethyl)-3-(difluoromethyl)-5-methoxy-4-(trifluoromethoxy)pyridine, its CAS No. 1804625-04-4 remains a cornerstone for innovation. Whether in drug development, agrochemical formulation, or advanced materials, this compound exemplifies the intersection of chemistry and cutting-edge technology. Its versatility and unique properties position it as a key player in addressing some of the most pressing challenges of our time.

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